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Compound of Interest

Compound Name: o0-Xylene

Cat. No.: B7882435

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physical properties
of 1,2-dimethylbenzene, an aromatic hydrocarbon of significant interest in various scientific and
industrial domains. This document collates essential quantitative data, outlines detailed
experimental methodologies for property determination, and presents a logical workflow for
analysis.

Core Physical and Chemical Properties

1,2-Dimethylbenzene, also known as o-xylene, is a colorless, flammable liquid with a
characteristic sweet odor.[1][2] It is a constitutional isomer of m-xylene and p-xylene.[3] Its
chemical structure consists of a benzene ring substituted with two adjacent methyl groups.[4]
This ortho-substitution pattern dictates its unique physical and chemical behaviors. It is less
dense than water and is practically insoluble in it.[1][4] Howeuver, it is very soluble in organic
solvents like ethanol, diethyl ether, acetone, and benzene.[3][5]

Quantitative Physical Property Data

The following tables summarize the key physical properties of 1,2-dimethylbenzene, compiled
from various reputable sources.
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Property

Value

Molecular Formula

CsHio[1]

Molecular Weight 106.17 g/mol [1]

Appearance Colorless liquid[1][6]

Odor Sweet, aromatic[1][2]

Melting Point -25.2 °C to -23 °C (-13.36 °F to -9.4 °F)[5][7][8]
Boiling Point 144.4 °C (291.9 °F) at 760 mmHg[3]

Density 0.88 g/mL at 20 °C (68 °F)[1][5]

Solubility in Water

0.171 g/L to 0.2 g/L at 20-25 °C (practically
insoluble)[4][8][9][10]

Solubility in Organic Solvents

Very soluble in ethanol, diethyl ether, acetone,
and benzene.[3][5]

Vapor Pressure

7 mmHg at 20 °C; 10 mmHg at 89.8 °F[1][3][11]

Vapor Density

3.66 to 3.7 (relative to air)[1][7]

Refractive Index

~1.505 at 20 °C[1][7][12]

Flash Point

17 °C to 32.0 °C (62.6 °F to 89.6 °F) (closed
cup)[6][13]

Autoignition Temperature

463 °C t0 465 °C (865.4 °F to 869 °F)[6][13]

Explosive Limits in Air

0.9% to 7.6% by volume[6][11]

Viscosity

0.8102 mPa:s at 20 °C[9]

Surface Tension

30.10 dyn/cm at 20°C[9]

Octanol/Water Partition Coefficient (log Pow)

3.12

Experimental Protocols

The determination of the physical properties of 1,2-dimethylbenzene requires precise and

standardized experimental procedures. Below are detailed methodologies for measuring key
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properties.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[14] The Thiele tube method is a common and efficient technique for this
determination, requiring a small sample volume.[15]

Materials:

e Thiele tube

e Thermometer (calibrated)

o Small test tube (fusion tube)

o Capillary tube (sealed at one end)

e Heat-resistant mineral oil

e Heating source (e.g., Bunsen burner)

o Sample of 1,2-dimethylbenzene

Procedure:

o A small amount of 1,2-dimethylbenzene is placed in the fusion tube.[16]

e The capillary tube, with its open end downwards, is placed inside the fusion tube containing
the sample.[16]

e The fusion tube is attached to the thermometer, ensuring the sample is level with the
thermometer bulb.

e The Thiele tube is filled with mineral oil to a level above the side arm.
e The thermometer and fusion tube assembly are immersed in the oil within the Thiele tube.

e The side arm of the Thiele tube is gently and uniformly heated.[16]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_Lab_Techniques_(Nichols)/06%3A_Miscellaneous_Techniques/6.02%3A_Boiling_Point/6.2B%3A_Step-by-Step_Procedures_for_Boiling_Point_Determination
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7882435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e Heating is continued until a rapid and continuous stream of bubbles is observed.[16]
e The heat source is then removed, and the apparatus is allowed to cool.

o The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point of 1,2-dimethylbenzene.[15]

Safety Precautions:
o Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

e 1,2-dimethylbenzene is flammable; keep it away from open flames and sparks.[13]

Determination of Density

Density is the mass of a substance per unit volume. For a liquid like 1,2-dimethylbenzene, this
can be determined by measuring the mass of a known volume.

Materials:

Graduated cylinder (e.g., 25 mL or 50 mL)

Electronic balance (analytical or top-pan)

Pipette (for accurate volume transfer)

Sample of 1,2-dimethylbenzene
Procedure:

e The mass of a clean, dry graduated cylinder is measured and recorded.[17][18]
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e A specific volume of 1,2-dimethylbenzene (e.g., 20 mL) is accurately transferred into the
graduated cylinder.[17]

e The mass of the graduated cylinder containing the 1,2-dimethylbenzene is measured and
recorded.[17]

e The mass of the 1,2-dimethylbenzene is calculated by subtracting the mass of the empty
graduated cylinder from the mass of the cylinder with the liquid.[17]

e The density is then calculated using the formula: Density = Mass / Volume. The result is
typically expressed in g/cm3 or g/mL.[19]

o For higher accuracy, the procedure can be repeated multiple times, and the average density
can be calculated.[18]

Safety Precautions:
o Perform the experiment in a well-ventilated area.
» Avoid inhalation of vapors and skin contact.

e Handle 1,2-dimethylbenzene with care to prevent spills.

Visualized Experimental Workflow: Boiling Point
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
boiling point of 1,2-dimethylbenzene using the Thiele tube method.
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Prepare Sample:
- Place o-xylene in fusion tube
- Insert inverted capillary tube
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Assemble Apparatus:
- Attach fusion tube to thermometer
- Immerse in Thiele tube with ail

Y

Heat Thiele Tube:
- Apply gentle, uniform heat
- Observe for bubble stream

Continuous Bubbles Observed?

Cool Apparatus:
- Remove heat source
- Monitor temperature decrease

Record Boiling Point:
- Note temperature at which
liquid enters capillary tube

Click to download full resolution via product page

Caption: Workflow for Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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